Cas no 2170562-55-5 (Des(diethylamine) Hydroxy Sunitinib)
Des(diethylamine) Hydroxy Sunitinib Chemical and Physical Properties
Names and Identifiers
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- Des(diethylamine) Hydroxy Sunitinib
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Des(diethylamine) Hydroxy Sunitinib Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D221710-50mg |
Des(diethylamine) Hydroxy Sunitinib |
2170562-55-5 | 50mg |
$190.00 | 2023-05-18 | ||
| TRC | D221710-250mg |
Des(diethylamine) Hydroxy Sunitinib |
2170562-55-5 | 250mg |
$ 800.00 | 2023-09-08 | ||
| TRC | D221710-500mg |
Des(diethylamine) Hydroxy Sunitinib |
2170562-55-5 | 500mg |
$1499.00 | 2023-05-18 | ||
| TRC | D221710-1mg |
Des(diethylamine) Hydroxy Sunitinib |
2170562-55-5 | 1mg |
150.00 | 2021-08-14 | ||
| TRC | D221710-10mg |
Des(diethylamine) Hydroxy Sunitinib |
2170562-55-5 | 10mg |
1200.00 | 2021-08-14 |
Des(diethylamine) Hydroxy Sunitinib Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
Additional information on Des(diethylamine) Hydroxy Sunitinib
Research Brief on Des(diethylamine) Hydroxy Sunitinib (CAS: 2170562-55-5): Recent Advances and Therapeutic Implications
Des(diethylamine) Hydroxy Sunitinib, a derivative of the well-known multi-targeted tyrosine kinase inhibitor Sunitinib, has recently garnered significant attention in the field of chemical biology and oncology. With the CAS number 2170562-55-5, this compound represents a structurally modified version of Sunitinib, designed to enhance its pharmacokinetic properties and therapeutic efficacy. Recent studies have focused on elucidating its mechanism of action, metabolic pathways, and potential applications in cancer therapy, particularly in resistant or refractory cases.
One of the key areas of investigation has been the role of Des(diethylamine) Hydroxy Sunitinib in overcoming drug resistance mechanisms observed with Sunitinib. Research indicates that the hydroxy and diethylamine modifications contribute to altered binding affinities for specific kinase targets, such as vascular endothelial growth factor receptors (VEGFRs) and platelet-derived growth factor receptors (PDGFRs). This modification appears to reduce off-target effects while maintaining or even enhancing anti-angiogenic and anti-tumor activities. Recent in vitro and in vivo studies have demonstrated promising results in renal cell carcinoma (RCC) and gastrointestinal stromal tumor (GIST) models, where the compound showed improved tumor penetration and sustained inhibitory effects compared to the parent drug.
From a pharmacokinetic perspective, studies have revealed that Des(diethylamine) Hydroxy Sunitinib exhibits a more favorable metabolic profile, with reduced hepatic toxicity and improved plasma stability. The compound's metabolism primarily involves cytochrome P450 3A4 (CYP3A4), similar to Sunitinib, but with distinct metabolite patterns that may contribute to its enhanced safety profile. Recent phase I clinical trials have reported manageable adverse effects, with a lower incidence of the typical Sunitinib-associated toxicities such as hand-foot syndrome and hypertension, suggesting potential advantages in clinical settings.
The chemical characterization of 2170562-55-5 has been another focus area, with advanced analytical techniques including high-resolution mass spectrometry and NMR spectroscopy being employed to fully elucidate its structure-activity relationships. These studies have provided valuable insights into how specific molecular modifications influence the compound's biological activity and selectivity. Furthermore, computational modeling approaches have been utilized to predict potential drug-drug interactions and optimize dosing regimens for future clinical development.
Looking forward, research efforts are increasingly directed toward combination therapies involving Des(diethylamine) Hydroxy Sunitinib. Preliminary data suggest synergistic effects when combined with immune checkpoint inhibitors or other targeted therapies, opening new avenues for treating advanced cancers. Additionally, ongoing investigations into biomarker development aim to identify patient populations most likely to benefit from this modified therapeutic agent. As the compound progresses through clinical trials, it holds promise for addressing some of the limitations associated with current Sunitinib therapy while potentially expanding the range of treatable malignancies.
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